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Compound of Interest

Compound Name: Neurotensin (1-8)

Cat. No.: B1584057 Get Quote

Essential Safety and Handling Guide for
Neurotensin (1-8)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Neurotensin (1-8). As a specific Safety Data Sheet

(SDS) for Neurotensin (1-8) is not readily available, the following procedures are based on

established best practices for handling bioactive peptides in a laboratory setting. Neurotensin
(1-8) is a biologically active fragment of the neuropeptide Neurotensin, and appropriate

precautions should be taken to avoid unintended biological effects and ensure personnel

safety.[1][2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure and

prevent contamination when handling Neurotensin (1-8). The required PPE is summarized in

the table below.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors.

Face Shield

Recommended when there is

a high risk of splashing, such

as during the initial

reconstitution of the lyophilized

powder.

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

used. Consider double-gloving

for added protection,

especially when handling

concentrated solutions.

Respiratory Protection Respirator or Fume Hood

Recommended when handling

the lyophilized powder to avoid

inhalation of fine particles. A

fume hood should be used

when preparing solutions.

Operational Plan: Step-by-Step Handling
Procedures
Proper handling and storage are critical to maintain the stability and integrity of Neurotensin
(1-8).

1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage.
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Store the lyophilized peptide at -20°C or lower in a tightly sealed container, protected from

light.

2. Preparation and Reconstitution:

Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature in a

desiccator to prevent condensation.

Work in a clean, designated area, such as a laminar flow hood or a chemical fume hood, to

minimize contamination and inhalation exposure.

Use sterile, high-purity water or an appropriate buffer to reconstitute the peptide. For

peptides that are difficult to dissolve, a small amount of a suitable organic solvent like DMSO

may be used, followed by dilution with the aqueous buffer.

To dissolve, gently swirl or vortex the vial. Avoid vigorous shaking, which can cause the

peptide to aggregate.

3. Handling of Reconstituted Peptide:

Clearly label all vials with the peptide name, concentration, date of reconstitution, and

storage conditions.

For long-term storage of the reconstituted peptide, it is recommended to create aliquots to

avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.

Disposal Plan
Responsible disposal of Neurotensin (1-8) and contaminated materials is crucial to protect

researchers and the environment.

Contaminated Materials: All materials that have come into contact with Neurotensin (1-8),
including pipette tips, gloves, and empty vials, should be collected in a designated and

clearly labeled hazardous waste container.

Aqueous Waste: Dilute aqueous solutions containing the peptide should be collected as

chemical waste. Do not dispose of peptide solutions down the drain.
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Disposal Procedures: Follow all local, state, and federal regulations for the disposal of

chemical and hazardous waste.

Experimental Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling and disposal of Neurotensin
(1-8).
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Safe Handling and Disposal Workflow for Neurotensin (1-8)
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Caption: Workflow for the safe handling and disposal of Neurotensin (1-8).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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